Cas no 88372-01-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(5-bromopentyl)-5,5-diethyl-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(5-bromopentyl)-5,5-diethyl-
• CAS No: 88372-01-4
• MF: C₁₃H₂₁BrN₂O₃
• MW: 333.221442937851
• CID: 635013
• PubChem ID: 13177931

2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(5-bromopentyl)-5,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-(5-bromopentyl)-5,5-diethyl-
• 1-(5-bromopentyl)-5,5-diethyl-1,3-diazinane-2,4,6-trione
• 1-(5-Bromopentyl)-5,5-diethylpyrimidine-2,4,6(1H,3H,5H)-trione
• DTXSID00524953
• 88372-01-4

• Inchi： InChI=1S/C13H21BrN2O3/c1-3-13(4-2)10(17)15-12(19)16(11(13)18)9-7-5-6-8-14/h3-9H2,1-2H3,(H,15,17,19)
• InChI Key： IKDQIABIRIWXBB-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)NC(=O)N(C1=O)CCCCCBr)CC

Computed Properties

• Exact Mass: 332.07356g/mol
• Monoisotopic Mass: 332.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.5Ų